Cas no 1805446-77-8 (Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-5-acetate)

• Product Name: Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-5-acetate
• CAS No: 1805446-77-8
• MF: C₁₀H₁₁F₂NO₄
• MW: 247.19545006752
• CID: 4805224
• Update Time: 2025-06-15

Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-5-acetate

• Inchi： 1S/C10H11F2NO4/c1-16-6(14)3-5-4-13-10(17-2)7(8(5)15)9(11)12/h4,9H,3H2,1-2H3,(H,13,15)
• InChI Key： RKSSCKJHBZINLB-UHFFFAOYSA-N
• SMILES： FC(C1=C(NC=C(CC(=O)OC)C1=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 401
• XLogP3: 0.7
• Topological Polar Surface Area: 64.599

Additional information on Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-5-acetate

Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-5-acetate (CAS No. 1805446-77-8)

Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-5-acetate, with the CAS number 1805446-77-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives family, characterized by its unique structural and functional properties. The presence of both difluoromethyl and hydroxymethyl groups in its molecular framework imparts distinct reactivity and biological potential, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-5-acetate consists of a pyridine ring substituted with an acetic acid ester at the 5-position, a hydroxyl group at the 4-position, and a methoxy group at the 2-position. The introduction of a difluoromethyl group at the 3-position enhances its electronic properties, influencing its interaction with biological targets. This modification is particularly relevant in medicinal chemistry, where such groups are often employed to improve metabolic stability, binding affinity, and overall pharmacological efficacy.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. Pyridine derivatives have emerged as a prominent class of compounds due to their ability to modulate enzyme activity and receptor interactions. Among these derivatives, Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-5-acetate has been explored for its potential applications in oncology, inflammation, and infectious diseases. Its structural features make it an attractive scaffold for further derivatization, allowing chemists to fine-tune its pharmacokinetic and pharmacodynamic properties.

The synthesis of Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-5-acetate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the difluoromethyl group is typically achieved through halogenation reactions or metal-catalyzed cross-coupling processes. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity. Advanced techniques such as chromatography and crystallization are often employed to isolate and purify the final product.

The biological activity of Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-5-acetate has been investigated in various preclinical models. Studies have demonstrated its potential as a kinase inhibitor, particularly in targeting pathways involved in cancer progression. The hydroxymethyl and methoxy groups contribute to hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, the electron-withdrawing nature of the difluoromethyl group can influence metabolic stability, reducing susceptibility to enzymatic degradation.

In drug discovery pipelines, Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-5-acetate serves as a versatile building block for generating libraries of compounds for high-throughput screening. Its structural flexibility allows for modifications at multiple positions, enabling researchers to explore diverse chemical spaces. Such libraries are instrumental in identifying lead compounds that can be further optimized through structure-activity relationship studies.

The impact of fluorinated substituents on drug design cannot be overstated. The incorporation of fluorine atoms into molecular structures has been shown to enhance lipophilicity, reduce polarity, and improve binding interactions with biological targets. In the case of Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-5-acetate, these effects contribute to its potential as a therapeutic agent. Recent advancements in computational chemistry have also facilitated the rational design of fluorinated derivatives by predicting their binding modes and pharmacokinetic profiles.

The role of Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-5-acetate extends beyond its use as an intermediate in drug development. It has also been explored in materials science and agrochemical applications due to its unique electronic properties. The presence of heterocyclic rings and functional groups makes it a candidate for designing novel materials with specific optical or electronic characteristics.

Ongoing research continues to uncover new applications for this compound. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in synthetic methodologies and biological evaluations. As our understanding of disease mechanisms evolves, so does the demand for structurally diverse compounds like Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-5-acetate.

In conclusion, Methyl 3-(difluoromethyl)-4-hydroxy-2-methoxypyridine-5-acetate (CAS No. 1805446-77-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable tool for chemists seeking to design novel therapeutic agents targeting various diseases. As research progresses, we can expect further insights into its applications across multiple scientific disciplines.